1-(Pyridin-2-ylmethyl)-1H-indazol-5-amine

• CAS RN: 202197-33-9
• Molecular Formula: C13H12N4
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 1-(pyridin-2-ylmethyl)indazol-5-amine
• InChI: InChI=1S/C13H12N4/c14-11-4-5-13-10(7-11)8-16-17(13)9-12-3-1-2-6-15-12/h1-8H,9,14H2
• InChI Key: LXFNLRHJSUSBFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN2C3=C(C=C(C=C3)N)C=N2

Description

1-(Pyridin-2-ylmethyl)-1H-indazol-5-amine is a useful research compound. Its molecular formula is C13H12N4 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the compound from Example 60A (6.73 g, 26.5 mmol) in ethanol (70 mL) was stirred with platinum dioxide (200 mg) under a hydrogen atmosphere at normal pressure for 3 h. The catalyst was removed by suction filtration, and the solvent was removed in vacuo. The residue was triturated with tert-butyl methyl ether, and the product was collected by suction filtration to yield 5.1 g (86%) as white crystals.